Cas no 79317-57-0 (2-(Dimethylphosphoryl)benzoic acid)

• Product Name: 2-(Dimethylphosphoryl)benzoic acid
• CAS No: 79317-57-0
• MF: C₉H₁₁O₃P
• MW: 198.155603647232
• MDL: MFCD00465291
• CID: 4785412
• PubChem ID: 563163
• Update Time: 2025-06-09

2-(Dimethylphosphoryl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylphosphoryl)benzoic acid
• 2-(Dimethyl-phosphinoyl)-benzoic acid
• o-dimethylphosphorylbenzoic acid
• HMS1703O22
• GS0161
• 2-(Dimethylphosphoryl)benzoic acid #
• ZVUKMPRMHHHNQW-UHFFFAOYSA-N
• 79317-57-0
• 2-dimethylphosphorylbenzoic acid
• EN300-6490221
• 2-(Dimethylphosphoryl)benzoicacid
• F84446

• MDL： MFCD00465291
• Inchi： 1S/C9H11O3P/c1-13(2,12)8-6-4-3-5-7(8)9(10)11/h3-6H,1-2H3,(H,10,11)
• InChI Key： ZVUKMPRMHHHNQW-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 198.04458121g/mol
• Monoisotopic Mass: 198.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4

Additional information on 2-(Dimethylphosphoryl)benzoic acid

Recent Advances in the Study of 2-(Dimethylphosphoryl)benzoic acid (CAS 79317-57-0): A Comprehensive Research Brief

The compound 2-(Dimethylphosphoryl)benzoic acid (CAS 79317-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications in drug development. The focus is on peer-reviewed studies published within the last five years, ensuring the information is both current and scientifically validated.

Recent studies have explored the synthetic pathways for 2-(Dimethylphosphoryl)benzoic acid, emphasizing improvements in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that enhances the efficiency of phosphorylation reactions, reducing byproduct formation. This advancement is particularly relevant for scaling up production while maintaining high chemical purity, a critical factor for pharmaceutical applications.

In terms of biological activity, 2-(Dimethylphosphoryl)benzoic acid has shown promise as a modulator of kinase enzymes, which are often implicated in cancer and inflammatory diseases. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective inhibition of specific kinase isoforms, suggesting potential for targeted therapy. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical research.

Another area of interest is the compound's role in prodrug design. Researchers have leveraged its phosphoryl group to enhance the bioavailability of poorly soluble drugs. For instance, a 2021 study in European Journal of Pharmaceutical Sciences detailed the synthesis of a prodrug conjugate using 2-(Dimethylphosphoryl)benzoic acid, which demonstrated improved solubility and sustained release properties in animal models. This approach could address longstanding challenges in drug formulation, particularly for oral delivery systems.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 2-(Dimethylphosphoryl)benzoic acid and its derivatives. A 2023 review in Expert Opinion on Drug Metabolism & Toxicology highlighted the need for more comprehensive in vivo studies to assess metabolic stability and potential toxicity. Future research directions may include structural modifications to improve selectivity and reduce off-target effects, as well as exploring combination therapies to enhance efficacy.

In conclusion, 2-(Dimethylphosphoryl)benzoic acid (CAS 79317-57-0) represents a versatile scaffold with significant potential in medicinal chemistry. Its applications span from kinase inhibition to prodrug development, underscoring its value in addressing unmet medical needs. Continued research efforts will be essential to translate these findings into clinically viable therapies, paving the way for innovative treatments in oncology and beyond.